Methyl 5-chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-carboxylate

• IUPAC Name: methyl 5-chloro-2,2-dimethyl-3H-1-benzofuran-7-carboxylate
• InChI: InChI=1S/C12H13ClO3/c1-12(2)6-7-4-8(13)5-9(10(7)16-12)11(14)15-3/h4-5H,6H2,1-3H3
• InChI Key: DMODIJOJLFQBKK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC(=C2)Cl)C(=O)OC)C
• Molecular Formula: C12H13ClO3
• Molecular Weight: 240.68 g/mol
• CAS No.: 1234844-87-1

Description

“Methyl 5-chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-carboxylate” is a chemical compound with the molecular formula C12H13ClO3. It is a pale-yellow to yellow-brown solid at room temperature. This compound is part of the benzofuran family, which is widely found in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Molecular Structure Analysis

The molecular structure of this compound includes a benzofuran ring, which is a heterocyclic compound. The benzofuran ring in this compound is substituted at the 5-position with a chlorine atom and at the 2,2-positions with two methyl groups. The 7-position of the benzofuran ring is substituted with a carboxylate group.

Physical and Chemical Properties Analysis

This compound is a pale-yellow to yellow-brown solid at room temperature. It has a molecular weight of 240.69. The InChI code of this compound is 1S/C12H13ClO3/c1-12(2)6-7-4-8(13)5-9(10(7)16-12)11(14)15-3/h4-5H,6H2,1-3H3.

Scientific Research Applications

Chemical Transformations and Synthesis

Methyl 5-chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-carboxylate serves as a critical intermediate in synthesizing complex organic structures. For example, its reactivity and structural flexibility enable the formation of compounds with significant biological activity. Studies have shown its efficacy in generating novel insecticidal compounds, where its unique structural features contribute to selective toxicity profiles against insect pests while minimizing mammalian toxicity (Fahmy, Chiu, & Fukuto, 1974). This indicates its potential for developing environmentally friendly pest control agents.

Safety and Hazards

This compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Future Directions

Benzofuran and its derivatives are found to be suitable structures for the development of new therapeutic agents. This scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. Therefore, future research could focus on exploring the therapeutic potential of “Methyl 5-chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-carboxylate” and other benzofuran derivatives.

Mechanism of Action

Target of Action

Methyl 5-chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-carboxylate is a benzofuran derivative . Benzofuran derivatives have been reported to exhibit significant activity against a wide range of targets, including cancer, tuberculosis, malaria, and cataracts . They also show activity at specific targets such as HIF-1, α-glucosidase, aldose reductase, 5-LOX, COX-2, NF-κβ, and the muscarinic M3 receptor .

Biochemical Pathways

Benzofuran derivatives are known to affect a wide range of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

Improved bioavailability is one of the targets achieved with most of the more recent benzofuran derivatives, allowing for once-daily dosing .

Result of Action

Benzofuran derivatives have been reported to have a wide array of biological activities, including antioxidant and/or cytoprotective properties, and insecticidal activity .

Action Environment

It is known that the compound is a pale-yellow to yellow-brown solid at room temperature .